1-Benzyl-1H-pyrazol-4-amine hydrochloride

• IUPAC Name: 1-benzylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C10H11N3.ClH/c11-10-6-12-13(8-10)7-9-4-2-1-3-5-9;/h1-6,8H,7,11H2;1H
• InChI Key: OVTDGUKFHSTJRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)N.Cl
• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol
• CAS No.: 1264097-17-7

Description

1-Benzyl-1H-pyrazol-4-amine hydrochloride is a chemical compound with the CAS Number: 1264097-17-7. It has a molecular weight of 209.68. The compound appears as a white to pale-red or yellow powder or crystals.

Synthesis Analysis

The synthesis of pyrazole compounds, such as this compound, can be achieved through several methods. One method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The molecular formula of this compound is C10H12ClN3. The structure includes a benzyl group attached to a pyrazol-4-amine.

Chemical Reactions Analysis

Pyrazole compounds, including this compound, can undergo various chemical reactions. For instance, they can participate in acceptorless dehydrogenative coupling reactions of 1,3-diols with arylhydrazines. They can also undergo a phosphine-free [3+2] cycloaddition reaction with dialkyl azodicarboxylates.

Physical and Chemical Properties Analysis

This compound is a white to pale-red or yellow powder or crystals. It has a molecular weight of 209.68.

Scientific Research Applications

Antitumor, Antifungal, and Antibacterial Activities

1-Benzyl-1H-pyrazol-4-amine hydrochloride has been studied for its potential in various biological activities. A study by Titi et al. (2020) focused on the synthesis and characterization of pyrazole derivatives, including their antitumor, antifungal, and antibacterial properties. These pyrazoles showed promising biological activity against breast cancer and microbes, indicating the potential medical applications of this compound in these areas (Titi et al., 2020).

Intermolecular C-H Amination

The compound has been explored in the context of intermolecular C-H amination. Wu et al. (2014) reported on the rhodium(III)-catalyzed intermolecular aromatic C-H amination directed by intrinsic functionality, providing insight into new synthetic pathways for this compound and related structures (Wu et al., 2014).

Synthesis of Polymeric Compounds

Aly and El-Mohdy (2015) investigated the use of this compound in the modification of poly vinyl alcohol/acrylic acid hydrogels. This study highlights its role in synthesizing polymeric compounds with potential medical applications due to their antibacterial and antifungal properties (Aly & El-Mohdy, 2015).

Corrosion Inhibition

Research by Herrag et al. (2007) explored the use of pyrazole derivatives as corrosion inhibitors for steel in hydrochloric acid. This study indicates the compound's potential in industrial applications, particularly in protecting metals from corrosion (Herrag et al., 2007).

Synthesis and Antimicrobial Activity

Bildirici et al. (2007) synthesized various derivatives of this compound and evaluated their antibacterial activities. This research contributes to the understanding of its potential as a base compound in creating effective antimicrobial agents (Bildirici et al., 2007).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305, P338, P351, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

A molecular simulation study was performed on a similar compound, which showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that 1-Benzyl-1H-pyrazol-4-amine hydrochloride may interact with its target in a similar manner.

Biochemical Pathways

It is known that pyrazole-bearing compounds can have diverse pharmacological effects, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

It is reported that this compound has high gastrointestinal absorption , which could impact its bioavailability.

Result of Action

It is known that pyrazole-bearing compounds can have diverse pharmacological effects, suggesting that they may induce a variety of molecular and cellular changes .

Action Environment

It is known that the compound is stable at room temperature , suggesting that it may be relatively stable under various environmental conditions.